Cas no 88726-00-5 (Octanenitrile, 4-chloro-)

• Product Name: Octanenitrile, 4-chloro-
• CAS No: 88726-00-5
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 622994
• PubChem ID: 23266303
• Update Time: 2025-04-19

Octanenitrile, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile, 4-chloro-
• 4-chlorooctanenitrile
• DTXSID00631934
• 88726-00-5

• Inchi： 1S/C8H14ClN/c1-2-3-5-8(9)6-4-7-10/h8H,2-6H2,1H3
• InChI Key： MNXDCXISERBTRR-UHFFFAOYSA-N
• SMILES： ClC(CCC#N)CCCC

Computed Properties

• Exact Mass: 159.0814771g/mol
• Monoisotopic Mass: 159.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų